Cas no 946320-81-6 (4-3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-(3-methoxyphenyl)butanamide)

• Product Name: 4-3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-(3-methoxyphenyl)butanamide
• CAS No: 946320-81-6
• MF: C₂₁H₂₀ClN₃O₃
• MW: 397.854804039001
• CID: 6536203
• Update Time: 2025-10-24

4-3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-(3-methoxyphenyl)butanamide Chemical and Physical Properties

Names and Identifiers

• 4-3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-(3-methoxyphenyl)butanamide
• 4-[3-(4-chlorophenyl)-6-oxopyridazin-1-yl]-N-(3-methoxyphenyl)butanamide

• Inchi： 1S/C21H20ClN3O3/c1-28-18-5-2-4-17(14-18)23-20(26)6-3-13-25-21(27)12-11-19(24-25)15-7-9-16(22)10-8-15/h2,4-5,7-12,14H,3,6,13H2,1H3,(H,23,26)
• InChI Key： GOBHQYLTFPDQEX-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(OC)=C1)(=O)CCCN1N=C(C2=CC=C(Cl)C=C2)C=CC1=O

Additional information on 4-3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-(3-methoxyphenyl)butanamide

Chemical Profile of 4-3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-(3-methoxyphenyl)butanamide (CAS No. 946320-81-6)

4-3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-(3-methoxyphenyl)butanamide, identified by its CAS number 946320-81-6, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule belongs to the pyridazine class, a heterocyclic structure known for its broad spectrum of biological activities. The presence of functional groups such as the 4-chlorophenyl moiety and the 3-methoxyphenyl butanamide side chain contributes to its unique chemical properties and potential pharmacological effects.

The structural framework of this compound incorporates several key elements that are commonly explored in drug discovery. The pyridazinone core, characterized by a six-membered ring containing two nitrogen atoms, is a motif frequently encountered in bioactive molecules. Its stability and reactivity make it a versatile scaffold for designing compounds with targeted biological functions. In particular, the 6-oxo group enhances the electrophilicity of the ring, facilitating interactions with nucleophilic sites in biological targets.

One of the most compelling aspects of 4-3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-(3-methoxyphenyl)butanamide is its potential as a lead compound in the development of novel therapeutic agents. Recent advancements in computational chemistry and high-throughput screening have enabled researchers to rapidly assess the binding affinity and efficacy of such molecules against various biological targets. The 4-chlorophenyl substituent, for instance, has been shown to modulate receptor interactions by influencing electronic distributions across the molecule.

Furthermore, the 3-methoxyphenyl butanamide side chain introduces hydrophobicity and rigidity, which can be critical for optimizing pharmacokinetic properties such as solubility and metabolic stability. These features are particularly important in drug design, where achieving an optimal balance between potency and bioavailability is essential. The methoxy group also provides a site for further functionalization, allowing for the creation of derivatives with enhanced or modified biological activities.

In the context of current research, this compound has been investigated for its potential role in modulating enzyme activity and cellular signaling pathways. Pyridazine derivatives have demonstrated efficacy in various therapeutic areas, including anti-inflammatory, antiviral, and anticancer applications. The specific combination of functional groups in 4-3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-(3-methoxyphenyl)butanamide suggests that it may exhibit inhibitory effects on key enzymes involved in disease pathways.

Recent studies have highlighted the importance of structure-based drug design in optimizing molecular interactions. By leveraging computational methods such as molecular dynamics simulations and docking studies, researchers can predict how this compound might bind to its target proteins. These predictions are crucial for guiding experimental efforts and refining lead compounds into viable drug candidates. The CAS No. 946320-81-6 serves as a unique identifier for this molecule, facilitating its tracking and documentation throughout the research process.

The synthesis of 4-3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-(3-methoxyphenyl)butanamide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques have been employed to improve yield and purity, ensuring that subsequent biological evaluations are conducted on high-quality material. The development of efficient synthetic routes is a critical step in transitioning from laboratory-scale discovery to larger-scale production.

Beyond its potential therapeutic applications, this compound represents an important example of how structural modifications can influence biological activity. The interplay between electronic effects, steric hindrance, and solubility factors underscores the complexity of drug design. Researchers continue to explore new methodologies to enhance understanding of these relationships, paving the way for more rational approaches to developing novel therapeutics.

The integration of experimental data with computational modeling has revolutionized modern drug discovery. By combining traditional wet-lab techniques with cutting-edge computational tools, scientists can accelerate the identification and optimization of promising candidates like 4-3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-(3-methoxyphenyl)butanamide (CAS No. 946320-81-6). This synergy has led to significant breakthroughs in understanding molecular interactions at a fundamental level.

In conclusion,4-3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-yln-N-(3-methoxyphenyl)butanamide is a structurally intriguing compound with considerable potential in pharmaceutical research. Its unique combination of functional groups positions it as a valuable tool for exploring new therapeutic strategies across multiple disease areas. As research progresses，this molecule will likely continue to be a focus of interest for scientists seeking innovative solutions in medicine.